Cas no 2013896-56-3 (4-(Bromomethyl)-1-chloro-1,1-difluoroheptane)

• Product Name: 4-(Bromomethyl)-1-chloro-1,1-difluoroheptane
• CAS No: 2013896-56-3
• MF: C₈H₁₄BrClF₂
• MW: 263.55056810379
• CID: 5285210
• Update Time: 2025-10-10

4-(Bromomethyl)-1-chloro-1,1-difluoroheptane Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-1-chloro-1,1-difluoroheptane
• 4-(Bromomethyl)-1-chloro-1,1-difluoroheptane

• Inchi： 1S/C8H14BrClF2/c1-2-3-7(6-9)4-5-8(10,11)12/h7H,2-6H2,1H3
• InChI Key： VTUGKOKDMSVFPN-UHFFFAOYSA-N
• SMILES： BrCC(CCC)CCC(F)(F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 120
• XLogP3: 4.8
• Topological Polar Surface Area: 0

Additional information on 4-(Bromomethyl)-1-chloro-1,1-difluoroheptane

4-(Bromomethyl)-1-chloro-1,1-difluoroheptane (CAS No. 2013896-56-3)

The compound 4-(Bromomethyl)-1-chloro-1,1-difluoroheptane, identified by the CAS registry number CAS No. 2013896-56-3, is a complex organic molecule with a unique structure and properties. This compound belongs to the class of haloalkanes, which are widely studied in organic chemistry due to their versatility in chemical reactions and applications.

The molecular structure of 4-(Bromomethyl)-1-chloro-1,1-difluoroheptane consists of a heptane backbone with multiple halogen substituents. Specifically, the molecule features a bromine atom attached to a methyl group at the fourth carbon position and chlorine and two fluorine atoms attached to the first carbon. This combination of halogens introduces interesting electronic and steric effects, making the compound a valuable subject for research in various fields such as catalysis, materials science, and drug discovery.

Recent studies have highlighted the potential of haloalkanes like 4-(Bromomethyl)-1-chloro-1,1-difluoroheptane in advanced chemical synthesis. For instance, researchers have explored its use as an intermediate in the preparation of biologically active compounds. The presence of multiple halogen atoms allows for selective substitution reactions, enabling the creation of diverse molecular architectures with tailored functionalities.

In terms of physical properties, CAS No. 2013896-56-3 exhibits a boiling point that is significantly influenced by its molecular weight and halogen content. The compound is typically a colorless liquid under standard conditions, with a density slightly higher than water due to the presence of fluorine and chlorine atoms. Its solubility in common organic solvents such as dichloromethane and diethyl ether makes it suitable for various laboratory applications.

The synthesis of 4-(Bromomethyl)-1-chloro-1,1-difluoroheptane involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have improved the efficiency of these syntheses, reducing production costs and environmental impact.

In terms of applications, this compound has shown promise in materials science as a precursor for the development of novel polymers with enhanced thermal stability and mechanical properties. Additionally, its role as an intermediate in pharmaceutical synthesis has been explored, particularly in the design of drugs targeting specific biological pathways.

The study of haloalkanes like CAS No. 2013896-56-3 continues to be an active area of research due to their unique reactivity and potential for innovation in chemistry. As new methodologies emerge for their synthesis and modification, their applications are expected to expand further into diverse industries.